molecular formula C9H8BNO3 B15389462 (2-(Furan-3-yl)pyridin-4-yl)boronic acid

(2-(Furan-3-yl)pyridin-4-yl)boronic acid

Cat. No.: B15389462
M. Wt: 188.98 g/mol
InChI Key: KXKXVTZRCZGSDK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2-(Furan-3-yl)pyridin-4-yl)boronic acid is a heteroaryl boronic acid featuring a pyridine ring substituted at the 4-position with a boronic acid group and at the 2-position with a furan-3-yl moiety. Boronic acids are pivotal in organic synthesis, medicinal chemistry, and materials science due to their ability to form reversible covalent bonds with diols and hydroxyl groups, enabling applications in Suzuki-Miyaura cross-coupling reactions, sensor development, and drug design .

Properties

Molecular Formula

C9H8BNO3

Molecular Weight

188.98 g/mol

IUPAC Name

[2-(furan-3-yl)pyridin-4-yl]boronic acid

InChI

InChI=1S/C9H8BNO3/c12-10(13)8-1-3-11-9(5-8)7-2-4-14-6-7/h1-6,12-13H

InChI Key

KXKXVTZRCZGSDK-UHFFFAOYSA-N

Canonical SMILES

B(C1=CC(=NC=C1)C2=COC=C2)(O)O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Boronic Acids

Substituent Effects on Reactivity and Stability

Pyridinyl Boronic Acids with Heteroaryl Substituents
  • (2-(Furan-2-yl)pyridin-4-yl)boronic Acid (): The furan-2-yl substituent differs in regiochemistry (2-position vs. 3-position), altering electronic and steric profiles. Application: Used in synthesizing fluorescent probes and antiviral agents (e.g., compound 10b in ).
  • (5-Fluoro-2-(2-methoxyethoxy)pyridin-4-yl)boronic Acid (): The electron-withdrawing fluorine and methoxyethoxy groups reduce electron density at the pyridine ring, decreasing reactivity in Suzuki couplings but improving metabolic stability in drug candidates.
Phenyl-Substituted Pyridinyl Boronic Acids
  • [2-[[4-(2-Methoxyethyl)phenoxy]methyl]phenyl]boronic Acid (): Exhibits potent inhibition of fungal histone deacetylase (MoRPD3) at 1 µM, outperforming trichostatin A. The methoxyethylphenoxy group enhances solubility and target affinity compared to furan-based analogs. Comparison: The furan-3-yl group in the target compound may offer lower steric hindrance, improving binding to planar active sites .

Data Tables

Table 1: Comparative Properties of Selected Pyridinyl Boronic Acids

Compound Name Substituent Position Key Functional Groups Reactivity in Suzuki Coupling Biological Activity (IC50/EC50) Reference Evidence
(2-(Furan-3-yl)pyridin-4-yl)boronic acid 2-Furan-3-yl, 4-B(OH)2 Furan, Pyridine, Boronic acid Moderate (predicted) N/A (Theoretical)
[2-[[4-(2-Methoxyethyl)phenoxy]methyl]phenyl]boronic acid Complex aryl substituents Methoxyethylphenoxy, Boronic acid High 1 µM (Antifungal)
(5-Fluoro-2-(2-methoxyethoxy)pyridin-4-yl)boronic acid 5-F, 2-Methoxyethoxy Fluorine, Methoxyethoxy Low N/A

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.